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Compound of Interest

Compound Name: Diphenic anhydride

Cat. No.: B1222305

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of chemical analysis, precise molecular weight determination is a cornerstone for
compound identification and structural elucidation. This guide provides a comparative analysis
of mass spectrometry techniques for confirming the molecular weight of diphenic anhydride, a
key intermediate in various chemical syntheses. We present supporting experimental data from
established spectral databases and detailed protocols for both traditional and advanced mass
spectrometry methods.

Data Presentation: Theoretical vs. Experimental
Mass

The primary goal of this analysis is to verify the molecular weight of diphenic anhydride. A
comparison between the theoretical (calculated) molecular weight and the experimentally
observed values from mass spectrometry is crucial. Electron lonization (EI) mass spectrometry,
a common technique for the analysis of small, volatile molecules, provides valuable data on the
molecular ion and its fragmentation pattern.
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Parameter Value Source

] ) Calculated from the molecular
Theoretical Molecular Weight 224.21 g/mol

formula (C14HsO3)
Experimental Molecular lon NIST Mass Spectrometry Data
224 m/z
(M*) Center[1][2][3][4]
Major Fragment lon 1 180 m/z PubChem[5]
Major Fragment lon 2 152 m/z PubChem[5]
Major Fragment lon 3 151 m/z PubChem|[5]

The data clearly shows a strong correlation between the theoretical molecular weight and the
experimentally observed molecular ion peak at an m/z of 224. The presence of significant
fragment ions at m/z 180, 152, and 151 is characteristic of the diphenic anhydride structure
under electron ionization, likely corresponding to the loss of CO2 and subsequent
rearrangements.

Experimental Protocols

To ensure reproducibility and accuracy, detailed experimental protocols for two common mass
spectrometry techniques are provided below.

Gas Chromatography-Electron lonization Mass
Spectrometry (GC-EI-MS)

This method is a robust and widely used technique for the analysis of thermally stable and
volatile compounds like diphenic anhydride.

1. Sample Preparation:

e Dissolve 1 mg of diphenic anhydride in 1 mL of a suitable volatile solvent (e.g.,
dichloromethane or ethyl acetate) to create a 1 mg/mL stock solution.

o Perform a serial dilution to obtain a final concentration of approximately 10-50 pg/mL.

2. GC-MS System and Parameters:
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e Gas Chromatograph: Agilent 7890B GC or equivalent.
e Mass Spectrometer: Agilent 5977A MSD or equivalent.
e Column: HP-5ms (30 m x 0.25 mm x 0.25 um) or equivalent non-polar capillary column.
e Inlet Temperature: 250°C.
e Injection Volume: 1 pL.
o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
e Oven Temperature Program:
o Initial temperature: 100°C, hold for 1 minute.
o Ramp: Increase to 280°C at a rate of 20°C/min.
o Hold: 280°C for 5 minutes.
« lonization Mode: Electron lonization (EI).
 |onization Energy: 70 eV.
e Mass Range: 50-300 m/z.

e Solvent Delay: 3 minutes.

Electrospray lonization Mass Spectrometry (ESI-MS)

ESI-MS is a soft ionization technique suitable for a wide range of compounds, including those
that are less volatile or thermally labile. For a non-polar molecule like diphenic anhydride,
adduct formation is typically required for ionization.

1. Sample Preparation:

e Dissolve 1 mg of diphenic anhydride in 1 mL of a solvent mixture such as 1:1
acetonitrile:water.
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» To promote the formation of adduct ions, add a small amount of a salt (e.g., 10 pL of a 1 mM
sodium acetate solution) to the sample solution.

e Dilute the sample to a final concentration of 1-10 pg/mL.
2. ESI-MS System and Parameters:

e Mass Spectrometer: Waters Xevo G2-XS QToF or equivalent high-resolution mass
spectrometer.

« lonization Mode: Electrospray lonization (ESI), positive ion mode.
o Capillary Voltage: 3.0 kV.

» Cone Voltage: 30 V.

e Source Temperature: 120°C.

o Desolvation Gas Temperature: 350°C.

» Desolvation Gas Flow: 600 L/hr.

e Mass Range: 100-500 m/z.

o Data Acquisition: Full scan mode.

Visualizing the Workflow

To provide a clear overview of the analytical process, the following diagrams illustrate the
experimental workflows for GC-EI-MS and ESI-MS analysis of diphenic anhydride.

GC-EI-MS Experimental Workflow
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Caption: Workflow for GC-EI-MS analysis of diphenic anhydride.

ESI-MS Experimental Workflow
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Caption: Workflow for ESI-MS analysis of diphenic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Diphenic anhydride [webbook.nist.gov]
¢ 2. Diphenic anhydride [webbook.nist.gov]
¢ 3. Diphenic anhydride [webbook.nist.gov]
¢ 4. Diphenic anhydride [webbook.nist.gov]
¢ 5. Diphenic anhydride | C14H803 | CID 72794 - PubChem [pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Mass Spectrometry Analysis: Confirming the Molecular
Weight of Diphenic Anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222305#mass-spectrometry-analysis-to-confirm-
the-molecular-weight-of-diphenic-anhydride]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1222305?utm_src=pdf-body-img
https://www.benchchem.com/product/b1222305?utm_src=pdf-body
https://www.benchchem.com/product/b1222305?utm_src=pdf-body-img
https://www.benchchem.com/product/b1222305?utm_src=pdf-body
https://www.benchchem.com/product/b1222305?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6050131&Units=SI&Mask=6EF
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6050131&Units=CAL&Mask=27FF
https://webbook.nist.gov/cgi/cbook.cgi?ID=6050-13-1&Units=SI
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C14H8O3/c15-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14(16)17-13/h1-8H
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenic-anhydride
https://www.benchchem.com/product/b1222305#mass-spectrometry-analysis-to-confirm-the-molecular-weight-of-diphenic-anhydride
https://www.benchchem.com/product/b1222305#mass-spectrometry-analysis-to-confirm-the-molecular-weight-of-diphenic-anhydride
https://www.benchchem.com/product/b1222305#mass-spectrometry-analysis-to-confirm-the-molecular-weight-of-diphenic-anhydride
https://www.benchchem.com/product/b1222305#mass-spectrometry-analysis-to-confirm-the-molecular-weight-of-diphenic-anhydride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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